N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutamine

• Molecular Formula: C12H16N2O7
• Molecular Weight: 300.26 g/mol
• IUPAC Name: 5-amino-2-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]-5-oxopentanoic acid
• InChI: InChI=1S/C12H16N2O7/c1-12(2)20-10(18)6(11(19)21-12)5-14-7(9(16)17)3-4-8(13)15/h5,7,14H,3-4H2,1-2H3,(H2,13,15)(H,16,17)
• InChI Key: OVILRNJNRZYEMX-UHFFFAOYSA-N
• SMILES: CC1(OC(=O)C(=CNC(CCC(=O)N)C(=O)O)C(=O)O1)C

Description

N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutamine, also known as DMDO-Glutamine, is a novel chemical compound that has recently gained attention in the field of scientific research. This compound has shown promising results in various studies related to cancer and other diseases.

Mechanism of Action

The mechanism of action of N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene is not fully understood. However, studies have shown that it can induce cell death in cancer cells by activating the caspase pathway. It can also inhibit the growth and proliferation of cancer cells by regulating the expression of various genes. N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene has also been shown to modulate the immune system and enhance the immune response against cancer cells.
Biochemical and Physiological Effects
N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene has been shown to have various biochemical and physiological effects. Studies have shown that it can reduce the levels of various inflammatory cytokines and chemokines. It can also regulate the levels of various metabolic enzymes and improve mitochondrial function. N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene has also been shown to improve the overall health and well-being of animals in various studies.

Advantages and Limitations for Lab Experiments

N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene has several advantages for lab experiments. It is stable and can be easily synthesized in large quantities. It is also relatively non-toxic and has low side effects. However, N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene has some limitations as well. It is not very water-soluble, which can limit its use in certain experiments. It is also relatively expensive compared to other compounds.

Future Directions

There are several future directions for the study of N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene. One of the directions is to study its potential applications in other diseases such as cardiovascular diseases and autoimmune diseases. Another direction is to study its potential applications in combination with other drugs or therapies for cancer treatment. Further studies are also needed to fully understand the mechanism of action of N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene and its effects on various cellular pathways.

Synthesis Methods

The synthesis of N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene involves the reaction of glutamine with DMDO in the presence of a catalyst. The reaction takes place in a solvent, and the product is obtained by purification and crystallization. The purity and yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene has been extensively studied for its potential applications in cancer treatment. Studies have shown that N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene can selectively target cancer cells and induce cell death. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy. N~2~-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]glutaminene has also been studied for its potential applications in other diseases such as diabetes, obesity, and neurodegenerative diseases.